5,6-dimethyl-4-(2,4,6-trichlorophenyl)-3,4-dihydro-2H-1,3,4-oxadiazin-2-one

• IUPAC Name: 5,6-dimethyl-4-(2,4,6-trichlorophenyl)-3H-1,3,4-oxadiazin-2-one
• InChI: InChI=1S/C11H9Cl3N2O2/c1-5-6(2)18-11(17)15-16(5)10-8(13)3-7(12)4-9(10)14/h3-4H,1-2H3,(H,15,17)
• InChI Key: KQZPUBPAKFIDFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=O)NN1C2=C(C=C(C=C2Cl)Cl)Cl)C
• Molecular Formula: C11H9Cl3N2O2
• Molecular Weight: 307.6 g/mol

Description

5,6-dimethyl-4-(2,4,6-trichlorophenyl)-3,4-dihydro-2H-1,3,4-oxadiazin-2-one is a chemical compound that has gained attention due to its potential applications in scientific research. This compound is commonly referred to as DMTCL and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of DMTCL is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins involved in biological processes. DMTCL has been shown to inhibit the activity of DNA gyrase, an enzyme involved in DNA replication, and topoisomerase II, an enzyme involved in DNA repair. DMTCL has also been shown to inhibit the activity of RNA polymerase, an enzyme involved in the transcription of DNA to RNA.
Biochemical and Physiological Effects:
DMTCL has been shown to have various biochemical and physiological effects, including the inhibition of DNA and RNA synthesis, the induction of apoptosis, and the inhibition of cell proliferation. DMTCL has also been shown to have antitumor, antiviral, and antibacterial properties.

Advantages and Limitations for Lab Experiments

The advantages of using DMTCL in lab experiments include its high yield and purity, its ability to inhibit the activity of various enzymes and proteins involved in biological processes, and its potential applications in the development of new drugs. The limitations of using DMTCL in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research involving DMTCL, including the development of new drugs that target specific biological processes, the study of the mechanism of action of DMTCL, and the exploration of its potential applications in other areas of scientific research. Future research may also focus on the development of new synthesis methods for DMTCL that are more efficient and environmentally friendly.
In conclusion, DMTCL is a chemical compound that has potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of DMTCL in scientific research.

Synthesis Methods

DMTCL can be synthesized using various methods, including the reaction of 2,4,6-trichlorophenyl isocyanate with 2,3-dimethyl-1,3-butadiene in the presence of a catalyst. Another method involves the reaction of 2,4,6-trichlorophenyl isocyanate with 2,3-dimethyl-1,3-butadiene in the presence of a base. Both methods yield DMTCL with a high yield and purity.

Scientific Research Applications

DMTCL has been used in various scientific research applications, including the development of new drugs and the study of biological processes. DMTCL has been shown to have antitumor, antiviral, and antibacterial properties. It has also been used as a tool for studying the mechanism of action of various biological processes and for developing new drugs that target these processes.